Cas no 91240-30-1 (Ethyl 5-isopropylisoxazole-3-carboxylate)

• Product Name: Ethyl 5-isopropylisoxazole-3-carboxylate
• CAS No: 91240-30-1
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 61486
• PubChem ID: 18361884
• Update Time: 2025-09-19

Ethyl 5-isopropylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-isopropylisoxazole-3-carboxylate
• Ethyl 5-isopropyl-3-isoxazolecarboxylate
• ethyl 5-propan-2-yl-1,2-oxazole-3-carboxylate
• 3-Isoxazolecarboxylic acid,5-(1-methylethyl)-,ethyl ester
• 5-Isopropyl-3-aethoxycarbonyl-isoxazol
• 5-isopropyl-isoxazole-3-carboxylic acid ethyl ester
• ethyl 5-i-propyl-isoxazole-3-carboxylate
• 3-Isoxazolecarboxylicacid, 5-isopropyl-, ethyl ester (7CI)
• 3-Isoxazolecarboxylic acid, 5-isopropyl-, ethyl ester (7CI)
• Ethyl 5-(1-methylethyl)-3-isoxazolecarboxylate (ACI)
• Ethyl 5-isopropyl-1,2-oxazole-3-carboxylate
• 91240-30-1
• AKOS006346320
• DB-078940
• Ethyl 5-(propan-2-yl)-1,2-oxazole-3-carboxylate
• DTXSID30593112
• PVQVIEIJKPRYEI-UHFFFAOYSA-N
• MFCD10037644
• Ethyl5-isopropylisoxazole-3-carboxylate
• SCHEMBL1090847

• MDL： MFCD10037644
• Inchi： 1S/C9H13NO3/c1-4-12-9(11)7-5-8(6(2)3)13-10-7/h5-6H,4H2,1-3H3
• InChI Key： PVQVIEIJKPRYEI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)C)ON=1)OCC

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 1.97470